Cas no 75736-50-4 (1-Bromopentane-5,5,5-d3)
1-Bromopentane-5,5,5-d3 structure
Product Name:1-Bromopentane-5,5,5-d3
CAS No:75736-50-4
MF:C5H11Br
MW:154.063326120377
MDL:MFCD00209696
CID:562795
PubChem ID:12216004
Update Time:2025-04-19
1-Bromopentane-5,5,5-d3 Chemical and Physical Properties
Names and Identifiers
-
- Pentane-1,1,1-d3,5-bromo- (9CI)
- 5-bromo-1,1,1-trideuteriopentane
- D98279
- SCHEMBL13916472
- 1-Bromopentane-5,5,5-d3
- DTXSID70480855
- 1-Bromopentane-5,5,5-d3, 99 atom % D
- 1-bromo(5,5,5-?H?)pentane
- 75736-50-4
-
- MDL: MFCD00209696
- Inchi: 1S/C5H11Br/c1-2-3-4-5-6/h2-5H2,1H3/i1D3
- InChI Key: YZWKKMVJZFACSU-FIBGUPNXSA-N
- SMILES: BrCCCCC([2H])([2H])[2H]
Computed Properties
- Exact Mass: 153.02324g/mol
- Monoisotopic Mass: 153.02324g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 19.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.242 g/mL at 25 °C
- Melting Point: -95 °C(lit.)
- Boiling Point: 130 °C(lit.)
- Flash Point: 88 °F
1-Bromopentane-5,5,5-d3 Security Information
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: 26-36
- RTECS:RZ9770000
-
Hazardous Material Identification:
1-Bromopentane-5,5,5-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B686242-10mg |
1-Bromopentane-5,5,5-d3 |
75736-50-4 | 10mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B686242-50mg |
1-Bromopentane-5,5,5-d3 |
75736-50-4 | 50mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B686242-100mg |
1-Bromopentane-5,5,5-d3 |
75736-50-4 | 100mg |
$ 167.00 | 2023-04-18 | ||
| AstaTech | D98279-0.1/G |
1-BROMOPENTANE-5,5,5-D3 |
75736-50-4 | 95% | 0.1g |
$335 | 2023-09-19 | |
| AstaTech | D98279-0.25/G |
1-BROMOPENTANE-5,5,5-D3 |
75736-50-4 | 95% | 0.25g |
$470 | 2023-09-19 | |
| AstaTech | D98279-1/G |
1-BROMOPENTANE-5,5,5-D3 |
75736-50-4 | 95% | 1g |
$786 | 2023-09-19 | |
| A2B Chem LLC | AH50744-500mg |
1-BROMOPENTANE-5,5,5-D3 |
75736-50-4 | 500mg |
$550.00 | 2024-04-19 | ||
| A2B Chem LLC | AH50744-1g |
1-BROMOPENTANE-5,5,5-D3 |
75736-50-4 | 1g |
$827.00 | 2024-04-19 |
1-Bromopentane-5,5,5-d3 Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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